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Compound of Interest

6-Methyl-3-methylidenehept-5-en-
Compound Name:
2-one

Cat. No.: B060398

An In-depth Technical Guide to the Early Studies and Discovery of 6-Methyl-5-hepten-2-one

Introduction

6-Methyl-5-hepten-2-one, also known as Sulcatone, is a naturally occurring unsaturated ketone
found in various plants, including citronella, lemongrass, and palmarosa.[1][2] It is recognized
by its characteristic powerful, fatty, green, and citrus-like odor.[2][3] This compound is a
significant intermediate in the synthesis of a wide range of valuable chemicals, including
vitamins, aroma compounds, and pharmaceuticals.[4][5] This technical guide provides a
comprehensive overview of the early studies, physicochemical properties, synthesis
methodologies, and biological activities of 6-Methyl-5-hepten-2-one, geared towards
researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of 6-Methyl-5-hepten-2-one is presented in
Table 1. This data is crucial for its handling, formulation, and application in various experimental
and industrial settings.
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Property Value Reference
Molecular Formula C8H140 [3]
Molecular Weight 126.20 g/mol [3]
Appearance Colorless to yellowish liquid [41[6]
Powerful, fatty, green, citrus-
Odor _ [21[3]
like
Bittersweet, reminiscent of
Taste [2]
pear
Boiling Point 172-174 °C at 1014 hPa [6]
Melting Point -67.1t0 -67.3 °C [6]
Density 0.851 g/cm? at 20 °C [6]

Vapor Pressure

0.99 hPa at 18.18 °C; 1.99
hPa at 27.99 °C

[6]

Water Solubility

3.02g/Lat25°C

[6]

Log Kow

2.4

[6]

Refractive Index

1.4445 at 20 °C

[3]

Experimental Protocols: Synthesis of 6-Methyl-5-

hepten-2-one

Several synthetic routes for 6-Methyl-5-hepten-2-one have been developed, reflecting its

industrial importance. The following sections detail the methodologies for the most common

approaches.[4][5]

Synthesis from Acetylene and Acetone

This well-established industrial method involves a three-step sequence:

» Ethynylation of Acetone: Acetone undergoes an ethynylation reaction with acetylene in the

presence of a base catalyst to produce 2-methyl-3-butyn-2-ol.[7]
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o Partial Hydrogenation: The resulting 2-methyl-3-butyn-2-ol is partially hydrogenated using a
Lindlar catalyst to yield 2-methyl-3-buten-2-ol.

o Carroll Rearrangement: The 2-methyl-3-buten-2-ol is then reacted with diketene or an alkyl
acetoacetate (such as ethyl acetoacetate) to form an acetoacetic ester, which subsequently
undergoes a Carroll rearrangement upon heating to produce 6-Methyl-5-hepten-2-one.[4][5]

2-Methyl-3-butyn-2-ol
L
Base Catalyst Lindlar Catalyst

Partial t on Methyl-3-buten-2-ol

Carroll Rearrangement

6-Methyl-5-hepten-2-one
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Click to download full resolution via product page

Synthesis of 6-Methyl-5-hepten-2-one from Acetone and Acetylene.

Synthesis from Isobutylene, Acetone, and Formaldehyde

This process involves the synthesis of an intermediate, a-methylheptenone, which is then
isomerized to the desired product.

» Synthesis of a-Methylheptenone: Isobutylene, acetone, and formaldehyde are reacted at
high temperature (e.g., 250°C) and pressure (e.g., 30 MPa) to produce a-methylheptenone.

[41[7]

» |somerization: The a-methylheptenone is subsequently heated in the presence of a
palladium and carbonyl iron catalyst to yield 6-Methyl-5-hepten-2-one.[4][7]
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Synthesis of 6-Methyl-5-hepten-2-one from Isobutylene.

Synthesis from Isoprene

This route utilizes isoprene as the starting material.

» Hydrochlorination of Isoprene: Isoprene reacts with hydrogen chloride to form isopentenyl
chloride.[4][5]

» Condensation with Acetone: The isopentenyl chloride is then condensed with acetone in the
presence of a phase transfer catalyst (e.g., benzyltriethylammonium chloride) and a strong
base (e.g., NaOH solution) to yield 6-Methyl-5-hepten-2-one. A reported protocol specifies a
reaction temperature of 60-61°C for 3 hours.[4]

Biological Activity and Applications

6-Methyl-5-hepten-2-one exhibits a range of biological activities, making it a compound of
interest in various fields.

Antimicrobial Activity
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Studies have shown that 6-Methyl-5-hepten-2-one possesses antimicrobial properties, with
notable activity against certain bacteria and limited antifungal effects.[1][3] It was found to be
active against a variety of bacterial species, with the exception of Bacillus subtilis and Bacillus
anthracis.[3]

Pheromonal and Kairomonal Activity

This compound acts as an alarm pheromone in some insect species.[3] It is also known to be a
potent attractant for certain mosquito species, such as Aedes aegypti, which are vectors for
diseases like dengue fever and Zika virus.[1] This has led to research into its use in mosquito
traps and control strategies.[1]

Cardiovascular Effects

Recent research has highlighted the cardiovascular effects of 6-Methyl-5-hepten-2-one. In
spontaneously hypertensive rats, it has been shown to have vasorelaxant and anti-platelet
aggregation effects.[8] The proposed mechanism involves the modulation of intracellular
calcium, possibly through interaction with calmodulin.[8] Furthermore, it exhibited antioxidant
properties and did not appear to interfere with coagulation pathways, suggesting a low risk of
bleeding.[8]
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Proposed Mechanism of Cardiovascular Effects of 6-Methyl-5-hepten-2-one.

Other Applications

Due to its pleasant aroma, 6-Methyl-5-hepten-2-one is utilized as a flavoring agent in food
products and as a fragrance component in perfumery.[1][4] It is also a crucial intermediate for
the synthesis of other important compounds, including dehydrolinalool, linalool, citral, and
pseudoionone, which are precursors to vitamins A and E, and other fragrances.[1][4][5]

Conclusion

6-Methyl-5-hepten-2-one is a versatile chemical with significant industrial and biological
relevance. Its early discovery and the development of efficient synthetic routes have paved the
way for its widespread application. Ongoing research into its biological activities, particularly its
cardiovascular effects, suggests potential for its future development in therapeutic applications.
This guide provides a foundational understanding for professionals engaged in the study and
application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Early studies and discovery of 6-Methyl-3-
methylidenehept-5-en-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060398#early-studies-and-discovery-of-6-methyl-3-
methylidenehept-5-en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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